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Compound of Interest

Compound Name: 4-Propylnonan-4-ol

Cat. No.: B14729422 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of 4-Propylnonan-4-ol, including its physicochemical properties,

likely synthesis route in the absence of readily available commercial suppliers, and a

conceptual workflow for its acquisition and quality control.

Introduction
4-Propylnonan-4-ol (CAS No. 5340-77-2) is a tertiary alcohol with the molecular formula

C₁₂H₂₆O.[1] Its structure consists of a nonane backbone with a propyl group and a hydroxyl

group both attached to the fourth carbon atom. Due to its structure, it is a chiral compound. The

limited commercial availability of 4-Propylnonan-4-ol suggests that it is primarily used in

specialized research applications rather than large-scale industrial processes. Researchers

interested in this compound may need to consider custom synthesis.

Physicochemical Properties
Quantitative data for 4-Propylnonan-4-ol is primarily derived from computational models and

databases such as PubChem, owing to the scarcity of supplier-provided experimental data.

The following table summarizes key computed physicochemical properties.
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Property Value Source

Molecular Formula C₁₂H₂₆O PubChem[1]

Molecular Weight 186.34 g/mol PubChem[1]

CAS Number 5340-77-2 PubChem[1]

Appearance No data available -

Boiling Point (Predicted) 224.5 ± 8.0 °C at 760 mmHg PubChem

Density (Predicted) 0.8±0.1 g/cm³ PubChem

pKa (Predicted) 19.8±0.4 PubChem

LogP (Predicted) 4.4 PubChem

Commercial Availability
As of late 2025, 4-Propylnonan-4-ol does not appear to be readily available from major

chemical suppliers. While indexed by some chemical databases, specific product listings with

purities and prices are largely absent. Dayang Chem has been listed as a potential supplier in

chemical indices, but direct product information is not easily accessible.[2] This suggests that

researchers will likely need to engage a custom synthesis provider to obtain this compound.

Experimental Protocols: Synthesis of 4-
Propylnonan-4-ol
Given the lack of off-the-shelf availability, a common and effective method for the synthesis of

4-Propylnonan-4-ol is through the use of a Grignard reaction. This reaction is a cornerstone of

organic chemistry for the formation of carbon-carbon bonds.

Reaction: The synthesis would involve the reaction of an appropriate ketone with a Grignard

reagent. Specifically, pentan-4-one can be reacted with propylmagnesium bromide.

Step-by-Step Methodology:

Preparation of Grignard Reagent:
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In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and a nitrogen inlet, magnesium turnings are placed.

Anhydrous diethyl ether is added to cover the magnesium.

A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise from the

dropping funnel. The reaction is initiated, which is evident by the formation of bubbles and

a cloudy appearance. The mixture is stirred until the magnesium is consumed.

Grignard Reaction:

The flask containing the freshly prepared propylmagnesium bromide is cooled in an ice

bath.

A solution of pentan-4-one in anhydrous diethyl ether is added dropwise with continuous

stirring.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the reaction goes to completion.

Work-up and Purification:

The reaction is quenched by the slow, careful addition of a saturated aqueous solution of

ammonium chloride.

The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

The crude product is then purified by fractional distillation or column chromatography to

yield pure 4-Propylnonan-4-ol.

Quality Control: The identity and purity of the synthesized 4-Propylnonan-4-ol should be

confirmed using standard analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.
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Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight.

Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl functional group.

Visualizations
Custom Synthesis and Quality Control Workflow
The following diagram illustrates a typical workflow for the custom synthesis and subsequent

quality control of 4-Propylnonan-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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